Cas no 2413875-44-0 (tert-butyl 7-bromo-8-hydroxy-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate)

• Product Name: tert-butyl 7-bromo-8-hydroxy-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate
• CAS No: 2413875-44-0
• MF: C₁₆H₂₂BrNO₃
• MW: 356.254784107208
• CID: 5675407
• PubChem ID: 165769530
• Update Time: 2025-07-21

tert-butyl 7-bromo-8-hydroxy-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-bromo-8-hydroxy-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate
• EN300-26664675
• 2413875-44-0

• Inchi： 1S/C16H22BrNO3/c1-10-9-18(15(20)21-16(2,3)4)6-5-11-7-13(17)14(19)8-12(10)11/h7-8,10,19H,5-6,9H2,1-4H3
• InChI Key： WGZMHLVIQOSVFE-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)CCN(C(=O)OC(C)(C)C)CC2C)O

Computed Properties

• Exact Mass: 355.07831g/mol
• Monoisotopic Mass: 355.07831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 7-bromo-8-hydroxy-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate

Comprehensive Overview of tert-butyl 7-bromo-8-hydroxy-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate (CAS No. 2413875-44-0)

The compound tert-butyl 7-bromo-8-hydroxy-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate (CAS No. 2413875-44-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural features, including the benzazepine core and tert-butyl carboxylate moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given the pharmacological relevance of benzazepine derivatives.

One of the most frequently searched questions in the field is: "What are the synthetic routes for tert-butyl 7-bromo-8-hydroxy-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate?" This reflects the growing demand for efficient and scalable synthetic methodologies. The compound can be synthesized through multi-step organic reactions, often involving bromination, hydroxylation, and protection-deprotection strategies. The 7-bromo and 8-hydroxy substituents are critical for further functionalization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies.

In recent years, the interest in benzazepine-based compounds has surged due to their potential therapeutic applications. For instance, 1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine derivatives have been explored for their role in modulating neurotransmitter systems. This aligns with the current trend in drug discovery, where researchers are focusing on CNS-targeted small molecules to address unmet medical needs. The tert-butyl ester group in this compound enhances its stability and solubility, making it a preferred choice for medicinal chemistry projects.

Another hot topic in the scientific community is the "role of halogenated benzazepines in drug design." The presence of the 7-bromo substituent in tert-butyl 7-bromo-8-hydroxy-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate offers unique advantages, such as improved binding affinity and metabolic stability. Halogen atoms are often incorporated into drug candidates to optimize pharmacokinetic properties, and this compound serves as an excellent example of such strategic design.

From a technical standpoint, the compound's CAS No. 2413875-44-0 is a crucial identifier for researchers and suppliers. It ensures accurate referencing in patents, publications, and chemical databases. The tert-butyl protecting group is another key feature, as it facilitates selective reactions during synthetic sequences. This is particularly relevant in the context of peptide mimetics and heterocyclic chemistry, where protecting group strategies are essential for achieving desired molecular architectures.

In conclusion, tert-butyl 7-bromo-8-hydroxy-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate represents a versatile and pharmacologically interesting scaffold. Its synthesis, structural features, and potential applications align with contemporary research trends, making it a subject of ongoing investigation. As the demand for innovative small-molecule therapeutics continues to rise, compounds like this will undoubtedly play a pivotal role in advancing drug discovery efforts.